molecular formula C14H11F3N4O B6149089 4-amino-1-benzyl-6-(trifluoromethyl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one CAS No. 947142-81-6

4-amino-1-benzyl-6-(trifluoromethyl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one

Cat. No. B6149089
CAS RN: 947142-81-6
M. Wt: 308.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-amino-1-benzyl-6-(trifluoromethyl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one” is a compound that has been studied for its potential use as a Toll-like receptor (TLR7) agonist . It is part of the imidazole group, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .


Synthesis Analysis

The synthesis of this compound involves a practical and scalable process. Key aspects of the synthesis include a safe and practical synthesis of a key nitropyridone intermediate over four steps, a sequential regioselective chlorination to selectively functionalise the intermediate, and the use of a carbamate as a tethered carbonyl group, allowing an efficient regiospecific synthesis .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a sequential regioselective chlorination and the use of a carbamate as a tethered carbonyl group .

Mechanism of Action

While the specific mechanism of action for this compound isn’t available, it’s known that it acts as a Toll-like receptor (TLR7) agonist . TLR7 is a receptor known to play a crucial role in the innate immune response.

Future Directions

The future directions for this compound could involve further exploration of its potential as a Toll-like receptor (TLR7) agonist. Given the importance of TLR7 in the immune response, this compound could have significant implications in the field of immunology .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-1-benzyl-6-(trifluoromethyl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one involves the reaction of 4-amino-1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one with trifluoroacetic anhydride and trifluoromethanesulfonic acid in the presence of a catalyst.", "Starting Materials": [ "4-amino-1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one", "trifluoroacetic anhydride", "trifluoromethanesulfonic acid", "catalyst" ], "Reaction": [ "To a solution of 4-amino-1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one in a suitable solvent, add trifluoroacetic anhydride and trifluoromethanesulfonic acid.", "Heat the reaction mixture to a suitable temperature in the presence of a catalyst.", "After completion of the reaction, cool the mixture and add a suitable solvent to precipitate the product.", "Filter the product and wash it with a suitable solvent to obtain the desired compound." ] }

CAS RN

947142-81-6

Product Name

4-amino-1-benzyl-6-(trifluoromethyl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one

Molecular Formula

C14H11F3N4O

Molecular Weight

308.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.